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Compound of Interest

Compound Name: 1,3-Olein-2-Lignocerin

Cat. No.: B15574753

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Olein-2-Lignocerin is a structured triacylglycerol (TAG) composed of a glycerol backbone
esterified with two oleic acid molecules at the sn-1 and sn-3 positions and one lignoceric acid
molecule at the sn-2 position.[1] As a high-purity research standard, it serves as an essential
tool in lipidomics and various biomedical research fields. Its well-defined structure allows for its
use in the calibration of analytical instruments, the identification and quantification of complex
lipids in biological samples, and as a substrate in enzymatic assays. This document provides
detailed application notes and protocols for the effective use of 1,3-Olein-2-Lignhocerin in a
research setting. Please note that due to the limited availability of experimental data for this
specific molecule, some protocols are adapted from methodologies established for structurally
similar triacylglycerols.

Physicochemical Properties

A summary of the known physicochemical properties of 1,3-Olein-2-Lignocerin is presented in
Table 1. These properties are crucial for its proper handling, storage, and use in experimental
procedures.
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Property Value Source

) 2-(lignoceroyloxy)propane-1,3-
Systematic Name

diyl dioleate
Common Name 1,3-Dioleoyl-2-lignoceroyl-rac- 2]
glycerol
CAS Number 869989-78-6 [11[2]
Molecular Formula C63H11806 [1][2]
Molecular Weight 971.61 g/mol [1][2]
Physical State Solid [2]
Purity Typically >99% [1]
Storage Freezer (-20°C or lower) [1][2]

Experimental Protocols
Preparation of Standard Solutions

Accurate preparation of standard solutions is critical for quantitative analysis. The following
protocol describes the preparation of a stock solution and subsequent working standards.

Materials and Equipment:

e 1,3-Olein-2-Lignocerin (high purity, >99%)

e Analytical balance (readable to at least 0.1 mg)

o Class A volumetric flasks (various sizes)

o Glass pipettes or calibrated positive displacement micropipettes
o Amber glass vials with PTFE-lined screw caps

 Inert gas (Nitrogen or Argon)

e High-purity solvents (e.g., hexane, chloroform/methanol 2:1 v/v)
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o Vortex mixer
 Ultrasonic bath
Protocol for Preparing a 1 mg/mL Stock Solution:

» Weighing: Accurately weigh a precise amount of 1,3-Olein-2-Lignocerin (e.g., 10 mg) into a
clean, dry glass vial.

» Dissolution: Add a small volume of solvent (e.g., hexane) to the vial. Vortex gently until the
solid is fully dissolved. An ultrasonic bath may be used briefly to aid dissolution.

o Quantitative Transfer: Carefully transfer the dissolved standard to a 10 mL Class A
volumetric flask.

» Rinsing: Rinse the weighing vial multiple times with the solvent, transferring the rinsings to
the volumetric flask to ensure all the standard is transferred.

 Dilution: Bring the solution to the final volume with the solvent.

» Storage: Overlay the solution with an inert gas (nitrogen or argon), cap the flask tightly, and
store at -20°C or lower in an amber glass vial.

Preparation of Working Standards: Working standards are prepared by diluting the stock
solution to the desired concentration range for calibration curves.

 Allow the stock solution to equilibrate to room temperature.

o Use calibrated pipettes to transfer the required volume of the stock solution into a new
volumetric flask.

 Dilute to the final volume with the appropriate solvent.

Analysis by High-Performance Liquid Chromatography
(HPLC)

HPLC is a powerful technique for the separation and quantification of triacylglycerols.[3] The
following is a general protocol for the analysis of 1,3-Olein-2-Lignocerin.
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Instrumentation and Conditions:

Parameter Description
HPLC System Areverse-phase HPLC system

C18 reversed-phase column (e.g., 250 mm x 4.6
Column

mm, 5 pum)
Mobile Phase Gradient of acetonitrile and isopropanol
Flow Rate 1.0 mL/min

Evaporative Light Scattering Detector (ELSD) or
Detector

Mass Spectrometer (MS)

) Dissolve the sample in hexane or another
Sample Preparation _ _
suitable organic solvent.

Protocol:

» Sample Preparation: Dissolve a known amount of the lipid sample in a suitable solvent (e.g.,
hexane or isopropanol).

o HPLC Analysis: Inject the sample into the HPLC system. Use a gradient elution program to
separate the different triacylglycerol species.

» Data Analysis: Identify the peak corresponding to 1,3-Olein-2-Lignocerin based on its
retention time and comparison with the prepared standard. For quantification, generate a
calibration curve using the working standards.

Fatty Acid Profile Analysis by Gas Chromatography-
Mass Spectrometry (GC-MS)

To confirm the fatty acid composition of 1,3-Olein-2-Lignocerin, a transesterification reaction is
performed to convert the fatty acids into their more volatile fatty acid methyl esters (FAMES),
which are then analyzed by GC-MS.[4]

Protocol for Transesterification (FAMESs Preparation):
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To a sample of 1,3-Olein-2-Lignocerin, add a solution of methanolic potassium hydroxide.

Heat the mixture to induce the transesterification reaction.

After cooling, add a non-polar solvent like hexane to extract the FAMESs.

Wash the organic layer with water to remove any remaining catalyst.

Collect the top organic layer containing the FAMEs for GC-MS analysis.

GC-MS Instrumentation and Conditions:

Parameter Description

Gas chromatograph coupled to a mass

GC System
spectrometer
Capillary column suitable for FAMEs analysis
Column
(e.g., DB-23)
Carrier Gas Helium
Injection Mode Split/Splitless

A temperature gradient program to separate the

Oven Program
FAMEs

Electron lonization (EI) source, scanning a mass
MS Detector
range of m/z 50-500

Data Analysis: Identify the FAMEs (methyl oleate and methyl lignocerate) by comparing their
mass spectra and retention times with a FAME standard mixture. The relative peak areas can
be used to determine the fatty acid composition.

Visualizations
Experimental Workflow

The following diagram illustrates a general workflow for the analysis of a lipid sample using 1,3-
Olein-2-Lignocerin as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 1,3-Olein-2-Lignocerin
as a Research Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574753#using-1-3-olein-2-lignocerin-as-a-
research-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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